4-Penten-2-one, 3-ethoxy- (9CI)
Description
4-Penten-2-one, 3-ethoxy- (9CI) is an α,β-unsaturated ketone derivative with an ethoxy substituent at the 3-position of the pentenone backbone. Such compounds are often explored in organic synthesis, flavor chemistry, and materials science due to their reactive enone systems and tunable electronic profiles .
Properties
CAS No. |
161974-16-9 |
|---|---|
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.171 |
IUPAC Name |
3-ethoxypent-4-en-2-one |
InChI |
InChI=1S/C7H12O2/c1-4-7(6(3)8)9-5-2/h4,7H,1,5H2,2-3H3 |
InChI Key |
XYEXCBLMLGKCKX-UHFFFAOYSA-N |
SMILES |
CCOC(C=C)C(=O)C |
Synonyms |
4-Penten-2-one, 3-ethoxy- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Properties
Key Comparisons:
- Electronic Effects: The ethoxy group in 4-Penten-2-one, 3-ethoxy- (9CI) is electron-donating via resonance, likely stabilizing the enone system and altering its HOMO-LUMO gap compared to non-ethoxy analogs. For example, 3-penten-2-one exhibits a smaller gap (6.78 eV) than 4-penten-2-one (7.90 eV) due to extended π-conjugation in the α,β-unsaturated system . The ethoxy substituent may further modulate this gap by introducing steric and electronic effects.
Physical Properties
- Volatility and Polarity : The ethoxy group increases molecular weight and polarity compared to methyl or fluoro substituents, likely raising the boiling point and reducing volatility relative to 4-methyl-3-penten-2-one or 4-fluoro derivatives .
Substituent Effects
- Ethoxy vs.
- Positional Isomerism : Moving the double bond (e.g., 3-penten-2-one vs. 4-penten-2-one) significantly impacts electronic properties, as seen in HOMO-LUMO gap differences .
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